Cas no 1251330-14-9 (3-(4-Bromo-1h-pyrazol-1-yl)-2-(cyclopropylamino)propanamide)

• Product Name: 3-(4-Bromo-1h-pyrazol-1-yl)-2-(cyclopropylamino)propanamide
• CAS No: 1251330-14-9
• MF: C₉H₁₃BrN₄O
• MW: 273.129720449448
• CID: 5791890
• PubChem ID: 61922996
• Update Time: 2025-06-08

3-(4-Bromo-1h-pyrazol-1-yl)-2-(cyclopropylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-1h-pyrazol-1-yl)-2-(cyclopropylamino)propanamide
• 1251330-14-9
• AKOS011196922
• CS-0292709
• EN300-1123015
• 1H-Pyrazole-1-propanamide, 4-bromo-α-(cyclopropylamino)-

• Inchi： 1S/C9H13BrN4O/c10-6-3-12-14(4-6)5-8(9(11)15)13-7-1-2-7/h3-4,7-8,13H,1-2,5H2,(H2,11,15)
• InChI Key： YYMLPMYTVXDSHZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C(N)=O)NC1CC1

Computed Properties

• Exact Mass: 272.02727g/mol
• Monoisotopic Mass: 272.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 470.3±45.0 °C(Predicted)
• pka: 15.61±0.50(Predicted)

Additional information on 3-(4-Bromo-1h-pyrazol-1-yl)-2-(cyclopropylamino)propanamide

Comprehensive Overview of 3-(4-Bromo-1h-pyrazol-1-yl)-2-(cyclopropylamino)propanamide (CAS No. 1251330-14-9): Structure, Applications, and Research Insights

The compound 3-(4-Bromo-1h-pyrazol-1-yl)-2-(cyclopropylamino)propanamide (CAS No. 1251330-14-9) is a specialized organic molecule featuring a unique combination of a pyrazole core, a cyclopropylamino group, and a propanamide backbone. Its structural complexity and functional diversity make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the 4-bromo substituent on the pyrazole ring further enhances its reactivity, enabling applications in cross-coupling reactions and targeted drug design.

Recent trends in small-molecule drug discovery have highlighted the importance of heterocyclic compounds like 3-(4-Bromo-1h-pyrazol-1-yl)-2-(cyclopropylamino)propanamide. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold or a modulator of protein-protein interactions, aligning with the growing demand for precision therapeutics. The compound’s cyclopropylamino moiety is particularly noteworthy, as cyclopropane derivatives are known to improve metabolic stability and bioavailability—a hot topic in medicinal chemistry optimization.

From a synthetic perspective, CAS No. 1251330-14-9 serves as a versatile intermediate. Its brominated pyrazole group allows for further functionalization via palladium-catalyzed couplings, such as Suzuki or Buchwald-Hartwig reactions, which are frequently searched by chemists in organic synthesis forums. This adaptability positions the compound as a valuable building block for libraries in high-throughput screening (HTS) campaigns, addressing the need for novel bioactive compounds in drug discovery pipelines.

In agrochemical research, derivatives of 3-(4-Bromo-1h-pyrazol-1-yl)-2-(cyclopropylamino)propanamide have been investigated for their potential as plant growth regulators or pest control agents. The pyrazole scaffold is a common motif in commercial herbicides and fungicides, sparking interest in its environmental fate and green chemistry applications. This aligns with global discussions on sustainable agriculture and the reduction of synthetic pesticide footprints.

Analytical characterization of CAS No. 1251330-14-9 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography—methods frequently queried in academic and industrial labs. The compound’s chiral center at the propanamide side chain also raises questions about enantioselective synthesis, a trending subtopic in asymmetric catalysis research.

Safety and handling protocols for 3-(4-Bromo-1h-pyrazol-1-yl)-2-(cyclopropylamino)propanamide emphasize standard laboratory practices, given its non-classification as a hazardous material. However, its bromine content warrants consideration in waste management, reflecting broader industry concerns about halogenated compound disposal.

In summary, 1251330-14-9 represents a multifaceted compound bridging drug development, catalysis, and agrochemical innovation. Its structural features and synthetic versatility continue to inspire research across disciplines, answering pressing questions in molecular design and application-driven chemistry.